1,4-Dimethylpyridin-1-ium chloride

• CAS No.: 38078-47-6
• Molecular Formula: C7H10ClN
• Molecular Weight: 143.61 g/mol
• IUPAC Name: 1,4-dimethylpyridin-1-ium;chloride
• InChI: InChI=1S/C7H10N.ClH/c1-7-3-5-8(2)6-4-7;/h3-6H,1-2H3;1H/q+1;/p-1
• InChI Key: MTLCSKQYNFTIRW-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=[N+](C=C1)C.[Cl-]

Description

1,4-Dimethylpyridin-1-ium chloride is a quaternary ammonium salt derived from pyridine, featuring methyl groups at the 1- and 4-positions of the pyridinium ring. Its molecular formula is C₇H₁₀NCl, with a molecular weight of 151.61 g/mol. This compound is structurally characterized by its positively charged nitrogen center, which enhances its solubility in polar solvents. Pyridinium salts like this are often utilized in organic synthesis, catalysis, and as ionic liquids due to their stability and tunable physicochemical properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1,4-Dimethylpyridin-1-ium chloride with structurally related pyridinium and pyridine derivatives, based on available evidence:

Compound	Structure	Molecular Weight (g/mol)	Melting Point	Key Properties
1,4-Dimethylpyridin-1-ium chloride	1- and 4-methyl-substituted pyridinium chloride	151.61	Not reported	High polarity, likely soluble in water; used in ionic liquids or catalysis .
4-(Dimethylamino)-1-(2-ethoxyethyl)pyridinium chloride	4-dimethylamino and 2-ethoxyethyl substituents	242.73	>280 °C (decomp.)	Brown solid; stable under decomposition; NMR data confirms substitution pattern.
4-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride	Pyrrolidine and amine substituents on pyridine	236.14	Not reported	Dihydrochloride salt; unclassified hazards; requires careful handling.

Key Observations :

Structural Influence on Properties :

• Substituents significantly alter physicochemical behavior. For example, the ethoxyethyl group in increases molecular weight and thermal stability (decomposition >280°C), whereas the dimethyl groups in the target compound likely enhance hydrophilicity.
• The dihydrochloride salt in exhibits higher molecular weight due to additional HCl moieties, impacting solubility and safety protocols.

Synthetic Pathways: While 1,4-Dimethylpyridin-1-ium chloride may be synthesized via direct alkylation of pyridine, the compound in involves more complex substitution (dimethylamino and ethoxyethyl groups), requiring multi-step synthesis. Hantzsch methods (as in ) typically yield dihydropyridines rather than quaternary salts, highlighting divergent synthetic goals.

Applications and Safety :

• Pyridinium salts with methyl groups (e.g., the target compound) are often employed in ionic liquids for green chemistry, whereas bulkier substituents (e.g., ) may find use in specialized catalysis or materials science.
• Safety profiles vary: mandates strict handling (e.g., protective gear), whereas simpler pyridinium salts like the target compound may pose fewer risks, though data gaps exist.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1,4-dimethylpyridin-1-ium chloride, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via alkylation of pyridine derivatives. For example, quaternization of 4-picoline with methyl chloride in a polar aprotic solvent (e.g., acetonitrile) under reflux conditions. Reaction efficiency depends on stoichiometry, solvent choice, and temperature control. Yields may decrease due to competing side reactions (e.g., over-alkylation); monitoring via TLC or NMR is critical for optimization .

Q. How can the solubility and stability of 1,4-dimethylpyridin-1-ium chloride be characterized for experimental use?

• Methodology : Solubility profiling in water, DMSO, and ethanol is essential. Conduct UV-Vis spectroscopy to assess stability under varying pH and temperature. For hygroscopicity, perform dynamic vapor sorption (DVS) analysis. Stability tests should include long-term storage at −20°C and repeated freeze-thaw cycles with LC-MS validation .

Q. What analytical techniques are most effective for confirming the structure and purity of 1,4-dimethylpyridin-1-ium chloride?

• Methodology : Use $^1H$- and $^{13}C$-NMR to confirm the cationic pyridinium structure and chloride counterion. High-resolution mass spectrometry (HRMS) validates molecular mass. Purity assessment via HPLC with a charged aerosol detector (CAD) is recommended to detect trace impurities, especially residual solvents or unreacted precursors .

Advanced Research Questions

Q. How can crystallographic data resolve discrepancies in reported bond lengths or charge distribution in 1,4-dimethylpyridin-1-ium chloride derivatives?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) provides precise bond metrics. Refine data using SHELXL, ensuring thermal displacement parameters are correctly modeled. Compare with DFT-optimized geometries (e.g., B3LYP/6-311+G(d,p)) to validate electrostatic potential maps. Discrepancies may arise from crystal packing effects or solvent interactions .

Q. What strategies are employed to analyze conflicting spectroscopic data (e.g., unexpected splitting in NMR signals)?

• Methodology : Dynamic NMR studies (VT-NMR) can identify conformational exchange processes. For $^1H$-NMR splitting, use $^1H$-$^1H$ COSY or NOESY to assess through-space coupling. If chloride counterion mobility is suspected, substitute with a non-coordinating anion (e.g., PF$_6^-$) and compare spectra .

Q. How do computational methods (e.g., MD simulations) predict the interaction of 1,4-dimethylpyridin-1-ium chloride with biomolecules?

• Methodology : Perform molecular docking (AutoDock Vina) to assess binding affinity to target proteins (e.g., acetylcholinesterase). MD simulations (GROMACS) in explicit solvent reveal stability of ligand-protein complexes over 100 ns trajectories. Validate with in vitro assays (e.g., fluorescence quenching) .

Methodological Best Practices

Q. What statistical approaches are appropriate for validating experimental reproducibility in synthesis or bioactivity studies?

• Methodology : Use ANOVA to compare batch-to-batch variability in yields or bioactivity (IC$_{50}$). For small datasets, apply Grubbs’ test to identify outliers. Report confidence intervals (95%) for key parameters like melting points or inhibition constants .

Q. How should crystallographic data be validated to ensure compliance with IUCr standards?

• Methodology : Use checkCIF (via IUCr) to flag ADDSYM alerts or missed symmetry. Validate hydrogen bonding networks with Mercury software. For twinning or disorder, employ PLATON’s SQUEEZE function to model solvent regions .

Data Presentation Guidelines

• Tables : Include crystallographic data (space group, Z-value, R-factors) and spectroscopic shifts (NMR, IR).
• Figures : Use ORTEP diagrams for crystal structures and heatmaps for MD trajectory analysis.
• References : Prioritize peer-reviewed journals (e.g., Bioorganic Chemistry) and avoid non-academic sources like commercial vendors .